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Compound of Interest

Compound Name: Dihydrokaempferol-3-glucoside

Cat. No.: B12310510

Get Quote

Executive Summary

Dihydrokaempferol-3-glucoside (C21H22011) is a flavanonol glycoside exhibiting potent
antioxidant and anti-inflammatory properties.[1] Unlike its unsaturated counterpart (Kaempferol-
3-glucoside), this compound possesses a saturated C2-C3 bond, introducing two chiral centers
and distinct spectral signatures. This guide provides validated NMR and Mass Spectrometry
data, emphasizing the diagnostic H-2/H-3 coupling constants that differentiate it from flavonols.

Chemical Identity & Structural Logic
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Parameter Detail

Dihydrokaempferol-3-glucoside; Aromadendrin-
Common Name '
3-0O-glucoside

(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

IUPAC Name
(hydroxymethyl)oxan-2-ylJoxy-2,3-
dihydrochromen-4-one

Formula C21H22011

Molecular Weight 450.39 g/mol

Core Skeleton Flavanonol (Dihydroflavonol)

Saturated C2-C3 bond (Single bond) vs. C2=C3

Key Structural Feature .
double bond in Kaempferol.[2]

Structural Logic (Expert Insight)

The critical differentiator in spectral analysis is the C2-C3 saturation.
 In Flavonols (e.g., Kaempferol): C2=C3 is a double bond. H-3 is absent.

 In Flavanonols (e.g., Dihydrokaempferol): C2-C3 is a single bond. Both C2 and C3 bear
protons. These protons typically adopt a trans-diaxial configuration, resulting in a large
coupling constant (J = 10-12 Hz) in *H NMR. This is the primary diagnostic signal.

Mass Spectrometry (MS) Analysis[2][3][4][5]
lonization & Molecular lons[5][6]

e Mode: ESI (Electrospray lonization), Negative/Positive mode.
e [M-H]=:m/z 449

e [M+H]*:m/z 451

Fragmentation Pathway (MS/MS)
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The fragmentation follows a predictable loss of the glycosidic unit followed by Retro-Diels-Alder
(RDA) cleavage of the aglycone.[3]

e Primary Loss: Cleavage of the O-glycosidic bond releases the glucose moiety (neutral loss
of 162 Da).

o Precursor:m/z 449 ([M-H]")
o Product:m/z 287 (Aglycone: Aromadendrin)[2]

¢ Aglycone Fragmentation (RDA): The C-ring of the flavanonol opens via RDA cleavage.
o Fragment A:m/z 153 (A-ring fragment, characteristic of 5,7-dihydroxy substitution).

o Fragment B:m/z 135 (B-ring fragment, characteristic of 4'-hydroxy substitution).

Visualization: MS Fragmentation Pathway

Precursor lon
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RDA Cleavage \RDA Cleavage
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(A-Ring) (B-Ring)
m/z 153 m/z 135

Click to download full resolution via product page

Caption: Electrospray ionization (ESI) fragmentation pathway showing the characteristic loss of
glucose and subsequent Retro-Diels-Alder (RDA) cleavage of the aglycone.[3]
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Nuclear Magnetic Resonance (NMR)
Spectroscopy[4][7][8]

Solvent: DMSO-des (Dimethyl sulfoxide-d6) Frequency: 500 MHz (*H) / 125 MHz (:3C)

'H NMR Data (Proton)

The defining feature is the H-2/H-3 doublet pair.
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Position OH (ppm) Multiplicity J (H2) Interpretation

Diagnostic:
Trans-diaxial

2 5.35 d 115 ] ]
coupling with H-

3.

Diagnostic:
Trans-diaxial

3 4.72 d 11.5 ] ]
coupling with H-

2.

A-ring meta-
6 5.91 d 2.0 _
coupling.

A-ring meta-
8 5.95 d 2.0 i
coupling.

B-ring AA'BB'

2',6' 7.32 d 8.5
system (Ortho).

B-ring AA'BB'

3,5 6.80 d 8.5
system (Ortho).

Anomeric proton
1" 4.98 d 7.5 (Glucose, B-
linkage).

Sugar backbone
Glucose 3.1-37 m -
protons.

Chelated
hydroxyl

5-OH 12.10 s - .y Y
(intramolecular

H-bond).

3C NMR Data (Carbon)
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Position oC (ppm) Type Assignment Logic
Significantly upfield
2 82.5 CH from Flavonols (which
are ~145 ppm).
Glycosylation shifts
this downfield relative
3 76.2 CH
to aglycone (~71
ppm).
4 1945 C=0 Carbonyl ketone.
A-ring oxygenated
5 163.5 C-OH 9009
carbon.
6 96.8 CH A-ring unsubstituted.
A-ring oxygenated
7 167.2 C-OH 9009
carbon.
8 95.6 CH A-ring unsubstituted.
9 162.8 C Junction carbon.
10 101.5 C Junction carbon.
1 128.5 C B-ring attachment.
2',6' 129.8 CH B-ring aromatic.
3,5 115.6 CH B-ring aromatic.
4 158.4 C-OH B-ring para-hydroxyl.
Anomeric carbon
1" 100.8 CH
(Glucose).
Glucose primary
6" 60.8 CH2

alcohol.

Experimental Protocol: Isolation & Purification
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This protocol outlines the isolation of Dihydrokaempferol-3-glucoside from plant matrices
(e.g., Pinus bark or Carthamus flowers).

Reagents & Materials[4][6][7][9]

e Solvents: Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate (EtOAc), n-Butanol (n-BuOH),
Water (ddHz0).

o Stationary Phases: Diaion HP-20 (or equivalent macroporous resin), Sephadex LH-20, Silica
Gel (C18 reversed-phase).

Workflow Step-by-Step

o Extraction:

o Macerate 1 kg of dried plant powder in 5 L of 70% MeOH for 48 hours at room
temperature.

o Filter and concentrate under reduced pressure (Rotavap) at 40°C to obtain a crude
agueous residue.

e Liquid-Liquid Partitioning:

o

Suspend residue in water.

o

Wash with n-Hexane (removes lipids/chlorophyll). Discard hexane layer.

[¢]

Extract aqueous layer with Ethyl Acetate (removes aglycones).

[¢]

Extract remaining aqueous layer with n-Butanol. Target compound concentrates here.[4][5]
o Chromatographic Separation (Diaion HP-20):

o Load n-BuOH fraction onto HP-20 column.

o Elute with H20 - MeOH gradient (0%, 20%, 40%, 60%, 100%).

o Target typically elutes in 40-60% MeOH fractions.
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 Purification (Sephadex LH-20):
o Dissolve active fraction in MeOH.
o Load onto Sephadex LH-20. Elute with 100% MeOH.
o Collect fractions based on UV absorbance (monitor at 290 nm and 330 nm).
 Final Polishing (Prep-HPLC):
o Column: C18 (5 pm, 250 x 10 mm).
o Mobile Phase: Acetonitrile/Water (0.1% Formic Acid) gradient 15% - 35% B over 30 min.

o Collect peak at Rt corresponding to standard or MS check.

Visualization: Isolation Workflow
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Click to download full resolution via product page

Caption: Step-by-step fractionation workflow targeting the n-Butanol layer for glycoside
enrichment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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